Cas no 838899-52-8 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(naphthalen-1-yl)acetamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(naphthalen-1-yl)acetamide
• CAS No: 838899-52-8
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• CID: 5447416
• Update Time: 2025-06-13

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-naphthalen-1-ylacetamide
• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(naphthalen-1-yl)acetamide

• Inchi： 1S/C16H15NO3S/c1-12(18)17(14-9-10-21(19,20)11-14)16-8-4-6-13-5-2-3-7-15(13)16/h2-10,14H,11H2,1H3
• InChI Key： UEZBRIBRNFYINH-UHFFFAOYSA-N
• SMILES： C(N(C1C=CS(=O)(=O)C1)C1=C2C(C=CC=C2)=CC=C1)(=O)C

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(naphthalen-1-yl)acetamide

Comprehensive Overview of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(naphthalen-1-yl)acetamide (CAS No. 838899-52-8)

The compound N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(naphthalen-1-yl)acetamide, with the CAS number 838899-52-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a naphthalene ring and a sulfone-containing thiophene moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, which aligns with the growing demand for novel drug discovery frameworks.

In recent years, the search for sulfone derivatives and naphthalene-based compounds has surged, driven by their versatility in medicinal chemistry. The CAS 838899-52-8 compound stands out due to its hybrid structure, which combines the lipophilic properties of naphthalene with the polar characteristics of the sulfone group. This duality enhances its solubility and bioavailability, addressing one of the key challenges in modern drug development. Users frequently search for terms like "sulfone in drug design" or "naphthalene acetamide uses," reflecting the compound's relevance in cutting-edge research.

The synthesis of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(naphthalen-1-yl)acetamide involves multi-step organic reactions, including amide coupling and sulfonation. These processes are critical for achieving high purity and yield, which are essential for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's molecular weight and logP value are also frequently queried, as they influence its pharmacokinetic properties.

From an industrial perspective, CAS 838899-52-8 is often explored for its potential in material science and agrochemical formulations. Its stability under various conditions makes it suitable for polymer additives or crop protection agents. Additionally, its fluorescence properties have sparked interest in sensor development, a hot topic in nanotechnology forums. Searches like "sulfone fluorescence applications" or "naphthalene acetamide synthesis" highlight these interdisciplinary applications.

Environmental and safety profiles of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(naphthalen-1-yl)acetamide are equally important. While not classified as hazardous, its biodegradability and ecotoxicity are under scrutiny to meet green chemistry standards. This aligns with the global push for sustainable chemical practices, a trending topic in scientific and regulatory communities. Queries such as "green synthesis of sulfones" or "eco-friendly acetamides" reflect this shift in focus.

In conclusion, CAS 838899-52-8 represents a multifaceted compound with broad applicability in pharmaceuticals, materials, and environmental science. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in areas like drug discovery and sustainable chemistry. As interest in sulfone and naphthalene hybrids grows, this compound is poised to remain a key player in scientific advancements.